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Abstract
Dimethylamine (DMA), a secondary amine with the formula (CH₃)₂NH, is a versatile and

widely used organic compound. It serves as a crucial building block in the synthesis of a vast

array of industrial and pharmaceutical products. This technical guide provides an in-depth

analysis of the molecular structure, physicochemical properties, synthesis, and reactivity of

dimethylamine. Furthermore, it details its significant role in drug development and presents

comprehensive experimental protocols for its synthesis and characterization.

Molecular Structure and Chemical Formula
Dimethylamine is an organic compound with the chemical formula C₂H₇N.[1] Its structure

consists of a central nitrogen atom bonded to two methyl groups and one hydrogen atom.[2] As

a secondary amine, the nitrogen atom possesses a lone pair of electrons, which is responsible

for its basicity and nucleophilicity. The molecule adopts a trigonal pyramidal geometry around

the nitrogen atom.

The structural formula and skeletal representation of dimethylamine are as follows:
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Condensed Structural Formula: (CH₃)₂NH

Skeletal Formula: A representation where the carbon and hydrogen atoms are implied,

focusing on the connectivity of the non-hydrogen atoms.

Physicochemical Properties
Dimethylamine is a colorless, flammable gas at standard temperature and pressure,

possessing a characteristic fishy or ammonia-like odor.[1][2] It is commonly supplied as a

liquefied gas or as a 40% aqueous solution.[1][2]

Data Presentation: Physical and Spectroscopic
Properties of Dimethylamine

Property Value Reference

Molecular Weight/Molar Mass 45.08 g/mol [1][3]

Density 0.680 g/mL (at 20 °C, liquid)

Melting Point -93 °C [1][2][4]

Boiling Point 7 °C [1][2][4]

pKa of Conjugate Acid

((CH₃)₂NH₂⁺)
10.73 [1][2][5]

¹H NMR Chemical Shift

(CDCl₃)

δ ~2.3 ppm (CH₃, singlet), δ

~0.8 ppm (NH, broad singlet)
[6]

¹³C NMR Chemical Shift

(CDCl₃)
δ ~36.5 ppm [7]

IR Absorption (N-H stretch) 3288 cm⁻¹ (secondary amine) [8]

IR Absorption (C-N stretch) 1143 cm⁻¹ (aliphatic amine) [8]
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Industrial Synthesis
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The primary industrial method for producing dimethylamine is the catalytic reaction of

methanol and ammonia at elevated temperatures (300-500 °C) and pressures.[2] This reaction

is typically carried out in the vapor phase over a silica-alumina catalyst and produces a mixture

of mono-, di-, and trimethylamine.[2]

2 CH₃OH + NH₃ → (CH₃)₂NH + 2 H₂O

The product mixture is then separated by distillation. To enhance the yield of dimethylamine,

trimethylamine is often recycled back into the reactor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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